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Compound of Interest

Compound Name:
1,2-Phenylenedimethanamine

dihydrochloride

Cat. No.: B1355544 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,2-Phenylenedimethanamine
dihydrochloride. Adherence to these procedures is essential for ensuring laboratory safety

and minimizing risk.

Chemical Identity:

Name: 1,2-Phenylenedimethanamine dihydrochloride

Synonyms: 1,2-Benzenediamine dihydrochloride, o-Phenylenediamine dihydrochloride[1][2]

Appearance: White to pale pink or brownish-yellow crystalline powder[1][3]

Hazard Summary:

1,2-Phenylenedimethanamine dihydrochloride is a hazardous substance that is toxic if

swallowed, inhaled, or in contact with skin.[2][4][5] It causes serious eye irritation and may lead

to an allergic skin reaction.[1][2] This chemical is also suspected of causing genetic defects and

cancer.[2][3] It is very toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 1,2-
Phenylenedimethanamine dihydrochloride.
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Protection Type Specification Standard

Eye and Face Protection

Chemical safety goggles or a

face shield where splashing is

possible.[1][2][6]

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene)

and protective clothing to

prevent skin exposure.[1][2][6]

Disposable clothing is often

preferred.[6]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if dust is

generated or if exposure limits

are exceeded.[1] Work should

be conducted in a chemical

fume hood.[2]

OSHA 29 CFR 1910.134 or

European Standard EN 149.[1]

[4]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls and Preparation:

Ensure that a calibrated and certified chemical fume hood is used for all handling

procedures.[2]

Verify that safety showers and eyewash stations are readily accessible and in good working

order.[2][7]

Prepare all necessary equipment and reagents before handling the chemical to minimize

time and movement.

Designate a specific area for handling 1,2-Phenylenedimethanamine dihydrochloride to

prevent cross-contamination.
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2. Donning Personal Protective Equipment (PPE):

Before entering the designated handling area, don all required PPE as specified in the table

above.

Ensure gloves are properly fitted and have no tears or punctures.

3. Handling the Chemical:

For Solid Form:

Handle the container carefully to avoid generating dust.[1]

Use a spatula or other appropriate tool to weigh or transfer the powder within the chemical

fume hood.

If creating a solution, slowly add the solid to the solvent to prevent splashing.

For Solutions:

Use appropriate glassware and handle with care to avoid spills.

When transferring solutions, use a pipette or a funnel to minimize the risk of splashing.

4. Post-Handling Procedures:

Decontaminate all surfaces and equipment that have come into contact with the chemical.

Carefully remove and dispose of contaminated gloves and disposable clothing in a

designated hazardous waste container.

Wash hands and any exposed skin thoroughly with soap and water after completing the

work.[7]

Do not eat, drink, or smoke in the laboratory area.[7]

Emergency Procedures
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[1][7] Seek immediate medical attention.[7]

Skin Contact: Immediately wash off with soap and plenty of water.[1][7] Remove all

contaminated clothing.[7] Get medical aid if irritation develops and persists.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[7] If

breathing is difficult, give oxygen.[1] Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting.[1] Immediately call a POISON CENTER or doctor.[7]

Rinse mouth with water.[7]

Disposal Plan
All waste containing 1,2-Phenylenedimethanamine dihydrochloride, including

contaminated PPE and empty containers, must be disposed of as hazardous waste.[7]

Dispose of contents and container to an approved waste disposal plant.[7]

Do not allow the chemical to enter drains or waterways.[4]

Storage
Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents, acids, and acid chlorides.[1][7]

Keep the container tightly closed and protected from light and moisture.[1][5][7]

The storage area should be locked up.[7]

Workflow for Handling 1,2-Phenylenedimethanamine
Dihydrochloride
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Caption: Workflow for the safe handling and disposal of 1,2-Phenylenedimethanamine
dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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